Cas no 1806915-96-7 (3-Chloro-4-cyano-6-(difluoromethyl)-2-nitropyridine)

• Product Name: 3-Chloro-4-cyano-6-(difluoromethyl)-2-nitropyridine
• CAS No: 1806915-96-7
• MF: C₇H₂ClF₂N₃O₂
• MW: 233.559486865997
• CID: 4865116
• Update Time: 2025-06-14

3-Chloro-4-cyano-6-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-cyano-6-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H2ClF2N3O2/c8-5-3(2-11)1-4(6(9)10)12-7(5)13(14)15/h1,6H
• InChI Key： LQFRKCMFUVAIPA-UHFFFAOYSA-N
• SMILES： ClC1=C([N+](=O)[O-])N=C(C(F)F)C=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 2
• Topological Polar Surface Area: 82.5

Additional information on 3-Chloro-4-cyano-6-(difluoromethyl)-2-nitropyridine

Recent Advances in the Study of 3-Chloro-4-cyano-6-(difluoromethyl)-2-nitropyridine (CAS: 1806915-96-7)

3-Chloro-4-cyano-6-(difluoromethyl)-2-nitropyridine (CAS: 1806915-96-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential applications. This heterocyclic compound, characterized by its chloro, cyano, difluoromethyl, and nitro substituents, has been the focus of recent studies exploring its synthetic utility, biological activity, and physicochemical properties. The presence of multiple electron-withdrawing groups makes this pyridine derivative particularly valuable as a building block in medicinal chemistry and agrochemical development.

Recent synthetic efforts have focused on optimizing the preparation of 3-Chloro-4-cyano-6-(difluoromethyl)-2-nitropyridine to improve yield and purity. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient three-step synthesis starting from commercially available 2-chloro-6-(difluoromethyl)pyridine, achieving an overall yield of 68% with excellent purity (>98%). The researchers emphasized the critical role of reaction temperature control during the nitration step to prevent decomposition of the difluoromethyl group, a common challenge in the synthesis of such compounds.

In pharmaceutical applications, this compound has shown promise as a key intermediate in the development of kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use in constructing novel pyrido[2,3-d]pyrimidine derivatives that exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants associated with non-small cell lung cancer. The electron-deficient nature of the pyridine core, combined with the strategic placement of substituents, was found to be crucial for optimal binding to the ATP pocket of the kinase domain.

From a physicochemical perspective, computational studies have revealed interesting characteristics of 1806915-96-7. Density functional theory (DFT) calculations published in Physical Chemistry Chemical Physics (2023) demonstrated that the compound adopts a nearly planar conformation with significant electron delocalization. The difluoromethyl group was found to influence both the electronic properties and lipophilicity of the molecule, factors that are critical for drug design. These computational insights are guiding the rational design of derivatives with improved pharmacokinetic properties.

The agrochemical industry has also shown interest in this compound, particularly as a precursor for novel fungicides. A patent application (WO2023127561) filed in early 2024 describes its incorporation into pyridine-carboxamide derivatives that show remarkable activity against Fusarium species while maintaining favorable environmental safety profiles. The presence of both the cyano and difluoromethyl groups appears to enhance systemic movement within plant tissues while providing metabolic stability.

Ongoing research is exploring the potential of 3-Chloro-4-cyano-6-(difluoromethyl)-2-nitropyridine in materials science applications. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that derivatives of this compound may serve as electron-transport materials in organic electronic devices, owing to their favorable LUMO energy levels and good film-forming properties. This diversification of applications underscores the versatility of this molecular scaffold.

Future research directions for this compound are likely to focus on expanding its utility in drug discovery through structure-activity relationship studies, developing more sustainable synthetic routes, and exploring novel applications in materials science. The unique combination of substituents on the pyridine core offers numerous opportunities for structural modification, making 1806915-96-7 a valuable platform for innovation across multiple scientific disciplines.